Cas no 26071-14-7 (2-Anthracenecarboxylicacid, 9,10-dihydro-1,4,6-trihydroxy-8-methoxy-3-methyl-9,10-dioxo-)

• Product Name: 2-Anthracenecarboxylicacid, 9,10-dihydro-1,4,6-trihydroxy-8-methoxy-3-methyl-9,10-dioxo-
• CAS No: 26071-14-7
• MF: C₁₇H₁₂O₈
• MW: 344.272385597229
• CID: 262701
• PubChem ID: 71358705
• Update Time: 2025-04-19

2-Anthracenecarboxylicacid, 9,10-dihydro-1,4,6-trihydroxy-8-methoxy-3-methyl-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarboxylicacid, 9,10-dihydro-1,4,6-trihydroxy-8-methoxy-3-methyl-9,10-dioxo-
• 1,4,6-trihydroxy-8-methoxy-3-methyl-9,10-dioxoanthracene-2-carboxylic acid
• 2-Anthroicacid, 9,10-dihydro-1,4,6-trihydroxy-8-methoxy-3-methyl-9,10-dioxo- (8CI)
• Dermorubin
• 3-methyl-1,4,6-trihydroxy-8-methoxy-anthraquinone-2-carboxylic acid
• 1,4,6-TRIHYDROXY-8-METHOXY-3-METHYL-9,10-DIOXO-9,10-DIHYDROANTHRACENE-2-CARBOXYLIC ACID
• SCHEMBL23522382
• 26071-14-7
• DTXSID80782670

• Inchi： 1S/C17H12O8/c1-5-9(17(23)24)15(21)12-11(13(5)19)14(20)7-3-6(18)4-8(25-2)10(7)16(12)22/h3-4,18-19,21H,1-2H3,(H,23,24)
• InChI Key： QBBMNZABHFBDGG-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(C(=O)O)=C(C2C(C3C(=CC(=CC=3C(C=21)=O)O)OC)=O)O

Computed Properties

• Exact Mass: 344.05316
• Monoisotopic Mass: 344.05321734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 141.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids